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Cat. No.: B15569753

Get Quote

An In-depth Technical Guide to the Biochemical Properties of Endoproteinase Arg-C

For Researchers, Scientists, and Drug Development Professionals

Introduction
Endoproteinase Arg-C is a highly specific proteolytic enzyme with significant applications in

protein chemistry, particularly in the fields of proteomics, protein sequencing, and peptide

mapping. Its stringent cleavage specificity at the C-terminus of arginine residues makes it an

invaluable tool for generating predictable peptide fragments for mass spectrometry analysis

and other downstream applications. This guide provides a comprehensive overview of the

biochemical properties of Endoproteinase Arg-C, including its sources, molecular

characteristics, enzymatic activity, and detailed protocols for its use.

Molecular and Physical Properties
Endoproteinase Arg-C is available from several biological sources, with the most common

being Clostridium histolyticum, where it is also known as clostripain. Recombinant forms and

enzymes with similar specificity from other organisms are also commercially available. The

properties can vary slightly depending on the source.
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Table 1: Physical and Molecular Characteristics of Endoproteinase Arg-C Variants

Property
Clostridium
histolyticum
(Clostripain)

Murine
Submaxillary
Gland

Lysobacter
enzymogenes
(Recombinant)

Porphyromona
s gingivalis
(Arg-C Ultra)

Enzyme Type
Cysteine

Protease[1]

Serine

Endoprotease[2]
Protease

Cysteine

Protease[3]

Molecular Weight

Heterodimer:

~45 kDa (heavy

chain) and ~12.5

kDa (light chain)

[1][4]

~26.5 kDa[2] 26.8 kDa[5] Not specified

Structure

Composed of

two non-

covalently bound

chains[1]

Single

polypeptide

chain[2]

Single

polypeptide

chain with a C-

terminal His-

tag[5]

Not specified

Isoelectric Point 4.8-4.9[1] Not specified Not specified Not specified

Form

Typically

supplied as a

lyophilized

powder[4][6]

Lyophilized

powder[2]
Not specified Not specified

Enzymatic Activity and Specificity
Endoproteinase Arg-C exhibits a high degree of specificity for the carboxyl side of arginine

residues.[6][7] This specificity is generally maintained even when the arginine residue is

followed by a proline, a site that is resistant to cleavage by trypsin.[8][9] Some preparations

may also exhibit lower levels of activity towards lysine residues.[1][4][10][11][12]

Optimal Reaction Conditions
The enzymatic activity of Endoproteinase Arg-C is influenced by pH, temperature, and the

presence of cofactors.
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Table 2: Optimal Reaction Conditions for Endoproteinase Arg-C

Parameter Optimal Condition Notes

pH 7.4 - 8.5[1][2][13]

Activity is buffer-dependent.

Tris-HCl and ammonium

bicarbonate are commonly

used.[2]

Temperature 37°C
For standard protein digestion

protocols.[2][14]

Activators

A reducing agent (e.g., DTT,

cysteine) and Calcium ions

(Ca²⁺) are required for the C.

histolyticum enzyme.[1][4][5][6]

The requirement for a reducing

agent confirms its identity as a

cysteine protease.

Activators and Inhibitors
The activity of Endoproteinase Arg-C is modulated by various chemical compounds.

Table 3: Activators and Inhibitors of Endoproteinase Arg-C (C. histolyticum)
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Class Compound Effect

Activators

Dithiothreitol (DTT), Cysteine,

other sulfhydryl-containing

reagents[4][5][6]

Essential for the activity of the

cysteine protease form.

Calcium ions (Ca²⁺)[4][5][6] Essential for activity.

Inhibitors Oxidizing agents[1][4][6] Inactivate the enzyme.

Sulfhydryl reactants (e.g.,

TLCK)[1][4]
React with the active site.

Heavy metal ions (Co²⁺, Cu²⁺,

Cd²⁺)[1][4][5][6]
Potent inhibitors.

Chelating agents (e.g., EDTA)

[1]

Inhibit by sequestering

essential Ca²⁺ ions.

Buffer Anions
Citrate, borate, and Tris can be

partially inhibitory.[1][4][6]

For the murine submaxillary gland enzyme, inhibitors include diisopropyl fluorophosphate, N-

tosyl-L-phenylalanine chloromethyl ketone, and α2-macroglobulin. It is also inhibited by various

metal ions including Hg²⁺, Cu²⁺, Zn²⁺, Cd²⁺, and Fe²⁺.

Experimental Protocols
General Protein Digestion in Solution
This protocol is a generalized procedure for the digestion of proteins in solution using

Endoproteinase Arg-C.

Materials:

Endoproteinase Arg-C, sequencing grade

Digestion Buffer: 100 mM Tris-HCl or Ammonium Bicarbonate, pH 7.6-8.5[2]

Calcium Chloride (CaCl₂) solution (if not in buffer)
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Dithiothreitol (DTT) or other suitable reducing agent

Substrate protein

Incubator at 37°C

Procedure:

Reconstitute Endoproteinase Arg-C: Dissolve the lyophilized enzyme in a suitable buffer

(e.g., 50 mM Tris-HCl, pH 7.6-7.9, 5 mM CaCl₂, 2 mM EDTA) to the desired stock

concentration.[4] Store reconstituted enzyme at 4°C for up to two weeks or at -20°C for

longer periods.[4]

Prepare the Substrate: Dissolve the protein to be digested in the chosen digestion buffer to a

known concentration. If the protein is difficult to solubilize, denaturing agents such as urea or

guanidine hydrochloride can be used. Note that some forms of Arg-C may be inhibited by

high concentrations of these agents.[14]

Set up the Digestion Reaction:

Combine the protein solution with the digestion buffer.

Add the activating solution containing DTT to a final concentration of at least 2 mM.[4]

Add CaCl₂ to a final concentration of 5-10 mM.

Add Endoproteinase Arg-C to the reaction mixture. The recommended enzyme to

substrate ratio is typically between 1:20 to 1:100 (w/w).[2]

Incubation: Incubate the reaction mixture at 37°C for 2 to 18 hours.[2][4] The optimal

incubation time will depend on the enzyme-to-substrate ratio and the nature of the protein.

Stopping the Reaction: The reaction can be stopped by adding a protease inhibitor or by

acidifying the solution (e.g., with trifluoroacetic acid) for subsequent analysis by mass

spectrometry.

Specificity Assay using Oxidized Insulin B-chain
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This assay is used to verify the cleavage specificity of Endoproteinase Arg-C.

Materials:

Oxidized bovine insulin B-chain

Endoproteinase Arg-C

Digestion buffer and activators as described above

Reverse-phase HPLC system

Procedure:

Prepare the Reaction: Set up a digestion reaction with a known amount of oxidized insulin B-

chain (e.g., 20 µg) and Endoproteinase Arg-C at a specific enzyme-to-substrate ratio (e.g.,

1:200 w/w).[14]

Incubate: Incubate the reaction at 37°C for a defined period (e.g., 1 hour).[14]

Analyze by HPLC: Analyze the resulting peptide fragments by reverse-phase HPLC. The

expected cleavage will occur at the C-terminus of the single arginine residue (Arg22) in the

insulin B-chain, generating two specific fragments.[14]

Visualizations
General Workflow for Protein Digestion with
Endoproteinase Arg-C

Figure 1: General workflow for in-solution protein digestion.
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Caption: General workflow for in-solution protein digestion.

Sequential Digestion Workflow with Lys-C and Arg-C
Ultra
A sequential digestion strategy using Lys-C followed by Arg-C Ultra can enhance proteome

coverage by ensuring efficient cleavage at both lysine and arginine residues.[3]

Figure 2: Sequential Lys-C and Arg-C Ultra digestion workflow.

Protein Lysate

1. Digest with Lys-C
(e.g., overnight at 37°C)

Peptides with C-terminal Lysine

2. Add TCEP and Arg-C Ultra
(e.g., room temp)

Final Peptide Mixture
(cleaved at Arg and Lys)

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Sequential Lys-C and Arg-C Ultra digestion workflow.
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Applications in Research and Drug Development
The high specificity of Endoproteinase Arg-C makes it a valuable reagent in several areas:

Proteomics: It is used to digest complex protein mixtures for identification by mass

spectrometry. Its cleavage pattern is complementary to that of trypsin, and using both

enzymes can significantly increase protein sequence coverage and the number of identified

proteins.[8][9]

Protein Sequencing: The predictable fragmentation of proteins allows for de novo

sequencing and the verification of protein primary structures.

Peptide Mapping: It is employed in quality control of recombinant proteins and

biotherapeutics to confirm their identity and detect modifications.

Post-Translational Modification (PTM) Analysis: Endoproteinase Arg-C can be advantageous

for analyzing PTMs, especially on lysine residues, as modifications like acetylation or

methylation can inhibit trypsin activity.[8]

Conclusion
Endoproteinase Arg-C is a robust and highly specific protease that serves as a cornerstone in

modern protein analysis. Understanding its biochemical properties, including its specificity,

optimal reaction conditions, and the influence of activators and inhibitors, is crucial for its

effective application. The detailed protocols and workflows provided in this guide offer a

practical framework for researchers, scientists, and drug development professionals to

leverage the full potential of this enzyme in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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